Cas no 2172036-87-0 (2-1-(3-methoxy-2-methylpropyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-(3-methoxy-2-methylpropyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172036-87-0
• MF: C₁₂H₂₀N₄O₂
• MW: 252.312802314758
• CID: 6511130
• PubChem ID: 165722741
• Update Time: 2025-07-19

2-1-(3-methoxy-2-methylpropyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-methoxy-2-methylpropyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• 2-[1-(3-methoxy-2-methylpropyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl]acetonitrile
• 2172036-87-0
• EN300-1599239

• Inchi： 1S/C12H20N4O2/c1-9(8-17-3)7-16-12(10(2)18-4)11(5-6-13)14-15-16/h9-10H,5,7-8H2,1-4H3
• InChI Key： OLWLFQWUNMPKGP-UHFFFAOYSA-N
• SMILES： O(C)C(C)C1=C(CC#N)N=NN1CC(C)COC

Computed Properties

• Exact Mass: 252.15862589g/mol
• Monoisotopic Mass: 252.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 73Ų

Additional information on 2-1-(3-methoxy-2-methylpropyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile

Introduction to 2-1-(3-methoxy-2-methylpropyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172036-87-0)

The compound 2-1-(3-methoxy-2-methylpropyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile, identified by its CAS number 2172036-87-0, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This intricate molecular structure, featuring a triazole core appended with various alkyl and alkoxy substituents, has garnered considerable attention due to its potential applications in drug discovery and synthetic chemistry. The compound's unique architecture positions it as a versatile intermediate for the development of novel therapeutic agents targeting diverse biological pathways.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating triazole moieties. Triazoles are known for their broad spectrum of biological activities and structural stability, making them indispensable in medicinal chemistry. The presence of multiple functional groups in 2-1-(3-methoxy-2-methylpropyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile—such as the nitrile group and the combined methoxy and ethoxy side chains—enhances its reactivity and adaptability in synthetic protocols. This has opened up new avenues for designing molecules with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex molecules. The nitrile functionality serves as a versatile handle for further chemical modifications, allowing chemists to introduce additional pharmacophores or optimize solubility and metabolic stability. Furthermore, the triazole ring itself is a well-documented scaffold in drug discovery, with several approved drugs featuring this motif. For instance, drugs like voriconazole and tedizolid leverage the triazole core for their antifungal and antibacterial properties, respectively. The structural features of 2-1-(3-methoxy-2-methylpropyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile align closely with these established motifs, suggesting potential therapeutic relevance.

Recent studies have highlighted the importance of functional group diversity in medicinal chemistry, particularly in the context of addressing emerging challenges such as drug resistance and multifactorial diseases. The compound's unique combination of substituents makes it an attractive candidate for exploring novel interactions with biological targets. For example, the 3-methoxy-2-methylpropyl side chain could facilitate hydrophobic interactions with protein binding pockets, while the 1-methoxyethyl group may enhance cell membrane permeability. Such features are critical for designing molecules with improved pharmacokinetic profiles.

The synthesis of 2-1-(3-methoxy-2-methylpropyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile involves a multi-step process that showcases modern synthetic methodologies. Key steps include nucleophilic substitution reactions to introduce the triazole ring followed by selective functionalization at various positions. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to achieve regioselectivity and high yields. These synthetic strategies not only highlight the compound's complexity but also demonstrate the evolving capabilities of organic synthesis in producing structurally intricate molecules.

In terms of potential applications, this compound has been explored in several preclinical studies as a precursor for biologically active molecules. Researchers have leveraged its structural framework to develop analogs with enhanced binding affinity or altered metabolic profiles. For instance, modifications at the nitrile group have been investigated for improving bioavailability and reducing off-target effects. Such findings underscore the importance of computational modeling and high-throughput screening in optimizing lead compounds derived from scaffolds like 2-1-(3-methoxy-2-methylpropyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile.

The growing interest in heterocyclic chemistry has also spurred innovation in synthetic methodologies tailored to these motifs. Techniques such as microwave-assisted synthesis and flow chemistry have been utilized to streamline the preparation of complex triazole derivatives like this one. These advancements not only improve efficiency but also enable scalable production for further research and development purposes. As a result, compounds like 2172036-87-0 are becoming increasingly accessible to academic and industrial researchers alike.

From a broader perspective, the development of novel pharmaceuticals relies heavily on access to high-quality starting materials and intermediates. The availability of well-characterized compounds such as 2-1-(3-methoxy-2-methylpropyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-y lacetonitrile accelerates the drug discovery pipeline by providing chemists with reliable building blocks for further elaboration. This underscores the value of investing in research that yields structurally diverse and biologically relevant molecules.

The future prospects for this compound are promising given its versatile structure and potential therapeutic applications. Ongoing research aims to expand its utility by exploring new synthetic routes and investigating its interactions with various biological targets. Collaborative efforts between synthetic chemists and biologists will be crucial in unlocking its full potential as a pharmacological tool or lead compound.